Cas no 110579-01-6 (Acetonitrile,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-)

• Product Name: Acetonitrile,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-
• CAS No: 110579-01-6
• MF: C₆H₆N₄O₂S
• MW: 198.202438831329
• CID: 200635
• PubChem ID: 3066576
• Update Time: 2025-04-19

Acetonitrile,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-
• 2-((1-Methyl-4-nitro-1H-imidazol-5-yl)thio)acetonitrile
• 2-(3-methyl-5-nitroimidazol-4-yl)sulfanylacetonitrile
• ((1-Methyl-4-nitro-1H-imidazol-5-yl)thio)acetonitrile
• [(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]acetonitrile
• Acetonitrile, ((1-methyl-4-nitro-1H-imidazol-5-yl)thio)-
• BRN 5532695
• AKOS006279561
• DTXSID40149306
• 110579-01-6

• Inchi： 1S/C6H6N4O2S/c1-9-4-8-5(10(11)12)6(9)13-3-2-7/h4H,3H2,1H3
• InChI Key： QXEAKCLPSIRBIW-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=C([N+](=O)[O-])N=CN1C

Computed Properties

• Exact Mass: 198.02128
• Monoisotopic Mass: 198.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 453.2°Cat760mmHg
• Flash Point: 227.9°C
• Refractive Index: 1.679
• PSA: 84.75
• LogP: 1.46718